1-[(2-Methylphenyl)methyl]azetidin-3-ol

• IUPAC Name: 1-[(2-methylphenyl)methyl]azetidin-3-ol
• InChI: InChI=1S/C11H15NO/c1-9-4-2-3-5-10(9)6-12-7-11(13)8-12/h2-5,11,13H,6-8H2,1H3
• InChI Key: UJPVWZSDJGBOPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CC(C2)O
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• CAS No.: 1339818-51-7

Description

1-[(2-Methylphenyl)methyl]azetidin-3-ol is a substituted azetidine derivative characterized by a 3-hydroxyazetidine ring and a 2-methylbenzyl group at the N1 position. Azetidines, four-membered saturated heterocycles, are pharmacologically significant due to their conformational rigidity, hydrogen-bonding capacity, and metabolic stability compared to larger rings like piperidines.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The following table summarizes key azetidin-3-ol derivatives and their structural/functional differences:

Compound Name	Substituents/Modifications	Molecular Formula	CAS Number	Key Features/Applications	References
1-[(3-Bromophenyl)methyl]azetidin-3-ol	3-Bromo substituent on benzyl group	C₁₀H₁₂BrNO	13434-19-0	Enhanced electron-withdrawing effects; potential halogen bonding
1-[3-[2-(1-Benzothiophen-5-yl)ethoxy]propyl]azetidin-3-ol (Blarcamesine)	Benzothiophene-ethoxy-propyl chain	C₁₆H₂₁NO₂S	519187-97-4	Sigma-1 receptor agonist; CNS therapeutic candidate
(3R)-1-Benzhydryl-2,2-dimethyl-azetidin-3-ol	Benzhydryl group; 2,2-dimethyl azetidine	C₁₈H₂₁NO	920317-75-5	Chiral center; steric bulk for receptor selectivity
1-Ethyl-4-(2-methoxyphenyl)-3,3-dimethyl-azetidin-2-one	Azetidin-2-one (lactam); methoxyphenyl, ethyl	C₁₄H₁₉NO₂	Not provided	Lactam ring reduces polarity; methoxy group enhances lipophilicity
1-(4,6-Difluorobenzo[d]thiazol-2-yl)azetidin-3-ol	Difluorobenzo[d]thiazol substituent	C₁₀H₈F₂N₂OS	1421498-56-7	Fluorine atoms improve metabolic stability and bioavailability

Physicochemical and Pharmacological Insights

• Biological Activity : Blarcamesine (CAS 519187-97-4) demonstrates sigma-1 receptor agonism, suggesting that azetidin-3-ol derivatives with extended hydrophobic chains (e.g., benzothiophene) may target CNS pathways .
• Steric and Chiral Influence : The benzhydryl-dimethyl analog (CAS 920317-75-5) highlights the role of steric hindrance and chirality in modulating receptor selectivity, a critical factor in drug design .
• Ring Modifications : Conversion to azetidin-2-one (lactam) in the 1-ethyl-4-(2-methoxyphenyl) derivative reduces hydrogen-bonding capacity but increases stability, favoring passive membrane permeability .